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Compound of Interest

Compound Name: Trimethylene sulfate

Cat. No.: B092673 Get Quote

An In-depth Technical Guide to the Solubility of Trimethylene Sulfate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylene sulfate (1,3,2-dioxathiane-2,2-dioxide), a cyclic sulfate ester, is a versatile

compound with applications in organic synthesis and increasingly as an electrolyte additive in

lithium-ion batteries. Its performance in these applications is intrinsically linked to its solubility in

various organic solvents. This technical guide provides a comprehensive overview of the

solubility of trimethylene sulfate, including qualitative solubility in common organic solvents,

and a detailed experimental protocol for its quantitative determination.

Physicochemical Properties of Trimethylene Sulfate
A foundational understanding of trimethylene sulfate's physical and chemical properties is

essential for any solubility studies.
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Property Value

Chemical Formula C₃H₆O₄S

Molar Mass 138.14 g/mol

Appearance White crystalline solid

Melting Point 58-62 °C

Synonyms
1,3-Propanediol cyclic sulfate, Propane-1,3-diyl

sulfate

Solubility of Trimethylene Sulfate in Organic
Solvents
Quantitative solubility data for trimethylene sulfate in a wide range of organic solvents is not

readily available in published literature. However, qualitative solubility information indicates that

it is generally soluble in polar organic solvents. This is attributed to the polar nature of the cyclic

sulfate group.

Table of Qualitative Solubility:

Solvent Category Solvent Examples Qualitative Solubility

Polar Aprotic Solvents

Propylene Carbonate (PC),

Dimethyl Carbonate (DMC),

Ethyl Acetate, Acetone,

Acetonitrile, Tetrahydrofuran

(THF)

Generally Soluble

Glymes Dimethoxyethane (DME) Soluble

Water - Soluble[1]

The solubility in polar aprotic solvents is particularly relevant for its application as an electrolyte

additive in lithium-ion batteries, where it is often used in carbonate-based electrolytes[2].
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Experimental Protocol for Determining the Solubility
of Trimethylene Sulfate
The following is a detailed methodology for the experimental determination of the solubility of

trimethylene sulfate in an organic solvent using the widely accepted isothermal shake-flask

method. This method is reliable for determining the equilibrium solubility of a solid in a liquid.

4.1. Materials and Equipment

Trimethylene sulfate (high purity)

Selected organic solvent (analytical grade)

Analytical balance (± 0.1 mg)

Thermostatic shaker bath or incubator

Calibrated thermometer

Glass vials or flasks with airtight seals

Syringe filters (chemically compatible with the solvent)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., HPLC, GC, or a calibrated

spectrophotometer)

4.2. Experimental Procedure

Preparation of Saturated Solution:

Add an excess amount of trimethylene sulfate to a series of glass vials or flasks. The

excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

Accurately add a known volume or mass of the selected organic solvent to each vial.

Securely seal the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature.

Agitate the samples at a constant speed to facilitate the dissolution process. The agitation

should be sufficient to keep the solid suspended but not so vigorous as to cause

significant mechanical breakdown of the crystals.

Allow the samples to equilibrate for a predetermined period (e.g., 24, 48, or 72 hours).

Preliminary experiments may be necessary to determine the time required to reach

equilibrium.

Sample Withdrawal and Filtration:

After equilibration, stop the agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe to avoid premature crystallization.

Immediately filter the withdrawn sample through a syringe filter (also pre-warmed) into a

pre-weighed volumetric flask. This step is critical to remove all undissolved solid particles.

Sample Analysis:

Determine the mass of the filtered solution.

Dilute the filtered solution with a suitable solvent to a concentration within the analytical

range of the chosen analytical method.

Analyze the concentration of trimethylene sulfate in the diluted solution using a validated

analytical technique (e.g., HPLC, GC).

Calculation of Solubility:

Calculate the concentration of trimethylene sulfate in the original saturated solution,

taking into account the dilution factor.
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Express the solubility in desired units, such as grams of solute per 100 g of solvent (

g/100g ) or moles of solute per liter of solvent (mol/L).

4.3. Recrystallization for Purification

Recrystallization is a standard procedure for purifying solid organic compounds like

trimethylene sulfate. The ideal solvent for recrystallization is one in which the compound is

sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

General Recrystallization Procedure:

Dissolve the impure trimethylene sulfate in a minimal amount of a suitable hot solvent.

If insoluble impurities are present, perform a hot filtration to remove them.

Allow the hot, saturated solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold solvent to remove any remaining

impurities.

Dry the crystals under vacuum.

Visualizations
Experimental Workflow for Solubility Determination
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1. Preparation of Saturated Solution

2. Equilibration

3. Sampling & Filtration

4. Analysis

5. Calculation

Add excess trimethylene sulfate to vials

Add known amount of solvent

Seal vials

Place in thermostatic shaker

Transfer to shaker

Agitate at constant temperature

Allow to reach equilibrium

Withdraw supernatant

After equilibration

Filter through pre-warmed syringe filter

Dilute sample

Prepare for analysis

Analyze concentration (e.g., HPLC)

Calculate solubility

Data for calculation

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of trimethylene sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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